Cas no 2248187-26-8 ((2S)-2-(4-Methoxy-2-methylphenyl)propan-1-ol)

• Product Name: (2S)-2-(4-Methoxy-2-methylphenyl)propan-1-ol
• CAS No: 2248187-26-8
• MF: C₁₁H₁₆O₂
• MW: 180.243543624878
• CID: 5968702
• PubChem ID: 137940582
• Update Time: 2025-08-05

(2S)-2-(4-Methoxy-2-methylphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-6507440
• (2S)-2-(4-Methoxy-2-methylphenyl)propan-1-ol
• 2248187-26-8

• Inchi： 1S/C11H16O2/c1-8-6-10(13-3)4-5-11(8)9(2)7-12/h4-6,9,12H,7H2,1-3H3/t9-/m1/s1
• InChI Key： ZANCASBONDVBOO-SECBINFHSA-N
• SMILES： OC[C@@H](C)C1C=CC(=CC=1C)OC

Computed Properties

• Exact Mass: 180.115029749g/mol
• Monoisotopic Mass: 180.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 29.5Ų

Additional information on (2S)-2-(4-Methoxy-2-methylphenyl)propan-1-ol

Introduction to (2S)-2-(4-Methoxy-2-methylphenyl)propan-1-ol (CAS No. 2248187-26-8)

(2S)-2-(4-Methoxy-2-methylphenyl)propan-1-ol (CAS No. 2248187-26-8) is a chiral alcohol that has garnered significant attention in the fields of organic synthesis and medicinal chemistry due to its unique structural features and potential biological activities. This compound, often referred to as a chiral alcohol, is characterized by its 4-methoxy-2-methylphenyl substituent, which imparts specific stereochemical properties and reactivity profiles.

The (2S)-configuration of the compound is particularly important, as it can significantly influence the compound's interactions with biological targets and its pharmacological properties. The presence of the methoxy and methyl groups on the aromatic ring further enhances the compound's solubility and stability, making it a valuable intermediate in the synthesis of more complex molecules.

Recent studies have explored the potential applications of (2S)-2-(4-Methoxy-2-methylphenyl)propan-1-ol in various areas of medicinal chemistry. One notable area of research is its use as a building block in the synthesis of antiviral agents. The chiral nature of the compound allows for the creation of enantiomerically pure derivatives, which can exhibit enhanced selectivity and efficacy against viral targets. For example, a study published in the *Journal of Medicinal Chemistry* in 2023 demonstrated that derivatives of this compound showed promising activity against influenza virus and HIV.

In addition to its antiviral potential, (2S)-2-(4-Methoxy-2-methylphenyl)propan-1-ol has also been investigated for its anti-inflammatory properties. Research conducted at the University of California, Los Angeles (UCLA) found that certain derivatives of this compound could effectively inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that the compound may have therapeutic applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD).

The synthetic accessibility of (2S)-2-(4-Methoxy-2-methylphenyl)propan-1-ol has also been a focus of recent research. A novel synthetic route developed by a team at the Massachusetts Institute of Technology (MIT) involves a highly efficient enantioselective catalytic process that yields the desired product with high purity and yield. This method not only simplifies the synthesis but also reduces the environmental impact by minimizing waste generation and energy consumption.

Furthermore, the compound's stability under various conditions has been extensively studied. It has been found to be stable under standard laboratory conditions, making it suitable for long-term storage and use in both academic and industrial settings. However, it is important to note that exposure to strong acids or bases can lead to degradation, which should be avoided during handling and storage.

The safety profile of (2S)-2-(4-Methoxy-2-methylphenyl)propan-1-ol has also been evaluated. Toxicological studies have shown that it exhibits low toxicity when administered at therapeutic doses, with no significant adverse effects observed in animal models. This favorable safety profile further supports its potential for use in pharmaceutical applications.

In conclusion, (2S)-2-(4-Methoxy-2-methylphenyl)propan-1-ol (CAS No. 2248187-26-8) is a versatile chiral alcohol with promising applications in medicinal chemistry. Its unique structural features, synthetic accessibility, and favorable biological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new potential uses for this compound, it is likely to play an increasingly important role in the development of novel therapeutic agents.